N-(4-(2-((9H-fluoren-2-yl)amino)-2-oxoethyl)thiazol-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[4-[2-(9H-fluoren-2-ylamino)-2-oxoethyl]-1,3-thiazol-2-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C24H23N3O2S/c28-22(13-19-14-30-24(26-19)27-23(29)15-5-1-2-6-15)25-18-9-10-21-17(12-18)11-16-7-3-4-8-20(16)21/h3-4,7-10,12,14-15H,1-2,5-6,11,13H2,(H,25,28)(H,26,27,29)
• InChI Key: YWOOYYMYVKMBCG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=NC(=CS2)CC(=O)NC3=CC4=C(C=C3)C5=CC=CC=C5C4
• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol

Description

The compound contains a fluorene group, which is a polycyclic aromatic hydrocarbon. Fluorene derivatives have been used as precursors in a wide range of synthetic and medical applications. The compound also contains a thiazole group, which is a heterocyclic compound containing both sulfur and nitrogen in the ring. Thiazoles are highly ranked amongst natural and synthetic heterocyclic derivatives due to their great pharmaceutical potential.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Fluorene derivatives can undergo a variety of reactions including electrophilic aromatic substitution and nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. In general, fluorene derivatives are solid at room temperature and have relatively high melting points.

Scientific Research Applications

Anticancer Research

This compound exhibits potential as an anticancer agent. The fluorene moiety is known for its ability to interact with various biological targets. . The presence of the thiazole ring, which is often found in anticancer drugs, suggests that this compound could be effective in inhibiting cancer cell growth.

Antimicrobial Activity

The structural similarity of this compound to other fluorene derivatives that have demonstrated antimicrobial properties suggests it could serve as a lead compound in the development of new antimicrobial agents. .

Mechanism of Action

Target of Action

The primary target of this compound is the dihydrofolate reductase enzyme . This enzyme plays a crucial role in the synthesis of nucleotides and thus, DNA replication. By targeting this enzyme, the compound can potentially inhibit cell growth and proliferation .

Mode of Action

The compound interacts with the active sites of the dihydrofolate reductase enzyme . This interaction was identified through fluorescence-activated cell sorting (FACS) analysis and molecular docking study

Biochemical Pathways

The compound likely affects the folic acid synthesis pathway by inhibiting the dihydrofolate reductase enzyme . This inhibition can lead to a decrease in the production of nucleotides, thereby affecting DNA replication and cell growth .

Result of Action

The compound has been evaluated for its antimicrobial activity against some multidrug resistant strains and examined for cytotoxic activity against normal lung fibroblast (WI-38), human lung carcinoma (A549), and human breast carcinoma (MDA-MB-231) cell lines . Some of the synthesized compounds showed remarkable activity against A-549 and MDA-MB-231 when compared to Taxol, which was used as a reference drug .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. In general, handling of fluorene derivatives should be done with care as some of them can be hazardous.

Future Directions

Future research could focus on exploring the biological activity of this compound and its derivatives, as well as optimizing its synthesis. Given the pharmaceutical potential of fluorene and thiazole derivatives, this compound could be a promising candidate for drug development.